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Compound of Interest

Compound Name: 3-Methylbutyl pentanoate

Cat. No.: B1583783

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 3-

methylbutyl pentanoate, an organic compound recognized for its characteristic fruity aroma
and applications in various scientific fields. This document outlines the compound's molecular
formula, the atomic weights of its constituent elements, and a detailed methodology for the

calculation of its molecular weight.

Quantitative Data Summary

For clarity and ease of comparison, the fundamental quantitative data related to the molecular
weight of 3-methylbutyl pentanoate are summarized in the table below.

Atomic/Molecular

Component Symbol/Formula Quantity .
Weight ( g/mol )

Carbon C 10 12.011
Hydrogen H 20 1.008
Oxygen O 2 15.999
3-Methylbutyl

C10H2002 1 172.26
Pentanoate
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Experimental Protocols

The determination of the molecular weight of a compound like 3-methylbutyl pentanoate is a
foundational step in its characterization. While this guide focuses on the calculated molecular
weight, experimental verification is typically achieved through mass spectrometry.

Protocol: Molecular Weight Determination by Mass Spectrometry

o Sample Preparation: A dilute solution of 3-methylbutyl pentanoate is prepared in a suitable
volatile solvent, such as methanol or acetonitrile.

 lonization: The sample is introduced into the mass spectrometer. Electron ionization (El) is a
common technique for volatile compounds like esters. In El, the sample molecules are
bombarded with a high-energy electron beam, leading to the formation of a molecular ion
(M*) and various fragment ions.

e Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-
flight analyzer). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

» Detection: A detector records the abundance of ions at each m/z value, generating a mass
spectrum.

» Data Interpretation: The peak with the highest m/z value in the mass spectrum typically
corresponds to the molecular ion. The mass of this ion provides the experimental molecular
weight of the compound. For 3-methylbutyl pentanoate, a prominent peak would be
expected at an m/z value of approximately 172.

Visualization of Molecular Weight Calculation

The following diagram illustrates the logical workflow for calculating the molecular weight of 3-
methylbutyl pentanoate from the atomic weights of its elemental components.
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Atomic Weights

Carbon (C)
Atomic Weight: 12.011

Hydrogen (H) %20
Atomic Weight: 1.008

| »

> Calculation: Molecular Weight:
_— (10 * 12.011) + (20 * 1.008) + (2 * 15.999) 172.26 g/mol
X

Oxygen (O)
Atomic Weight: 15.999

Molecular Formula:
C10H2002

Click to download full resolution via product page

Caption: Logical flow for calculating the molecular weight.

Conclusion

The molecular weight of 3-methylbutyl pentanoate (C10H2002) is a critical parameter for
researchers and scientists.[1][2][3][4] Based on the atomic weights of carbon (12.011 g/mol ),
hydrogen (1.008 g/mol ), and oxygen (15.999 g/mol ), the calculated molecular weight is
172.26 g/mol .[5][6][71[8][9][10][11][12])[13][14][15][16][17][18] This value is fundamental for
stoichiometric calculations, analytical method development, and the overall chemical
characterization of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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